Cas no 1888880-06-5 (1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1888880-06-5
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5267709
• Update Time: 2025-10-28

1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine

• Inchi： 1S/C8H10N4/c1-2-12-8-6(4-11-12)3-7(9)5-10-8/h3-5H,2,9H2,1H3
• InChI Key： BPVMADXDKIDVRD-UHFFFAOYSA-N
• SMILES： N1(CC)C2C(=CC(=CN=2)N)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7

Additional information on 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine

Recent Advances in the Study of 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS: 1888880-06-5)

The compound 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS: 1888880-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine, characterized by its pyrazolopyridine core, has been identified as a promising scaffold for the development of novel kinase inhibitors and other bioactive molecules. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the optimization of synthetic routes for 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient and scalable synthesis method, achieving high yields and purity. The authors employed a multi-step approach involving cyclization and amination reactions, which allowed for the introduction of various substituents to enhance the compound's pharmacological properties. This advancement is expected to facilitate further exploration of its derivatives in drug discovery programs.

In terms of biological activity, 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine has demonstrated potent inhibitory effects against several protein kinases, including those implicated in cancer and inflammatory diseases. A recent preclinical study highlighted its efficacy in suppressing tumor growth in xenograft models, with minimal off-target effects. The compound's selectivity profile was further elucidated through crystallographic studies, revealing key interactions with the ATP-binding site of target kinases. These findings underscore its potential as a lead compound for the development of targeted therapies.

Beyond its kinase inhibitory properties, researchers have also investigated the compound's role in modulating other biological pathways. For instance, a 2024 study published in ACS Chemical Biology reported its ability to interfere with protein-protein interactions involved in neurodegenerative diseases. This dual functionality positions 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine as a versatile tool for probing complex biological systems and developing multi-targeted therapeutics.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine derivatives. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications, potentially leading to new treatments for a range of diseases.

In conclusion, the recent studies on 1-Ethyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS: 1888880-06-5) highlight its significance as a scaffold in medicinal chemistry. Its diverse biological activities and synthetic tractability make it a valuable candidate for further investigation. As research progresses, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.